Cas no 1173040-22-6 (1-Isobutyl-5-nitro-1H-pyrazole)

• Product Name: 1-Isobutyl-5-nitro-1H-pyrazole
• CAS No: 1173040-22-6
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• CID: 3159101
• PubChem ID: 25247904
• Update Time: 2025-11-01

1-Isobutyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Isobutyl-5-nitro-1H-pyrazole
• 1173040-22-6
• AKOS005168161
• 1-(2-methylpropyl)-5-nitropyrazole
• STK352324
• 1-(2-methylpropyl)-5-nitro-1H-pyrazole
• AKOS015922523

• Inchi： 1S/C7H11N3O2/c1-6(2)5-9-7(10(11)12)3-4-8-9/h3-4,6H,5H2,1-2H3
• InChI Key： KZODIDKKGGEMGR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=NN1CC(C)C)=O

Computed Properties

• Exact Mass: 169.085126602Da
• Monoisotopic Mass: 169.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 1-Isobutyl-5-nitro-1H-pyrazole

Introduction to 1-Isobutyl-5-nitro-1H-pyrazole (CAS No. 1173040-22-6) and Its Emerging Applications in Chemical Biology

1-Isobutyl-5-nitro-1H-pyrazole, identified by the chemical identifier CAS No. 1173040-22-6, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyrazole family, which is well-known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of both an isobutyl group and a nitro group in its molecular structure imparts distinct reactivity and functionality, making it a valuable scaffold for medicinal chemistry and drug discovery.

The isobutyl moiety in 1-Isobutyl-5-nitro-1H-pyrazole contributes to its lipophilicity, which can enhance membrane permeability and improve oral bioavailability. This characteristic is particularly advantageous in the development of small-molecule drugs that require efficient absorption and distribution within the body. Additionally, the nitro group serves as a versatile functional handle, allowing for further chemical modifications such as reduction to an amine or diazotization for coupling reactions. These features make the compound a promising candidate for synthesizing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of nitro-substituted pyrazoles. Studies have demonstrated that nitroaromatic compounds, including derivatives of pyrazole, can exhibit potent inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, research has highlighted the anti-inflammatory properties of nitro-pyrazoles, suggesting their potential use in treating chronic inflammatory conditions such as rheumatoid arthritis and Crohn's disease. The nitro group can also generate reactive species under physiological conditions, leading to the formation of intermediates that may interfere with pathogenic processes.

Moreover, 1-Isobutyl-5-nitro-1H-pyrazole has shown promise in preclinical studies as a lead compound for anticancer agents. The combination of the isobutyl and nitro groups creates a molecular framework that can interact with biological targets involved in tumor growth and progression. Preliminary experiments have indicated that this compound can modulate key signaling pathways such as MAPK and NF-κB, which are frequently dysregulated in cancer cells. These findings align with broader trends in oncology research, where structurally diverse molecules are being investigated to identify new therapeutic strategies.

The synthesis of 1-Isobutyl-5-nitro-1H-pyrazole involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the condensation of 1-isobutyraldehyde with guanidine hydrochloride under acidic conditions to form 1-isobutylpyrazole. Subsequent nitration using a mixture of concentrated sulfuric acid and nitric acid yields the desired product. This synthetic route is scalable and can be optimized for industrial production, ensuring a reliable supply of the compound for research and development purposes.

From a computational chemistry perspective, 1-Isobutyl-5-nitro-1H-pyrazole has been subjected to molecular modeling studies to elucidate its binding interactions with biological targets. Quantum mechanical calculations have revealed that the compound can form stable hydrogen bonds with polar residues in protein active sites, enhancing its affinity for these targets. Additionally, virtual screening techniques have identified potential off-target effects that need to be carefully evaluated during drug development. These computational approaches are essential for rationalizing experimental results and guiding structural modifications to improve drug-like properties.

The safety profile of 1-Isobutyl-5-nitro-1H-pyrazole is another critical aspect that has been thoroughly investigated. Acute toxicity studies have demonstrated that the compound exhibits moderate solubility in water but high solubility in organic solvents, which may influence its formulation and administration routes. Chronic toxicity assessments are ongoing but preliminary data suggest that prolonged exposure does not lead to significant organ damage at relevant concentrations. These findings are consistent with previous studies on nitro-substituted heterocycles, which generally exhibit acceptable safety margins when used appropriately.

In conclusion, 1-Isobutyl-5-nitro-1H-pyrazole (CAS No. 1173040-22-6) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of lipophilic and electrophilic functional groups makes it a versatile scaffold for designing novel therapeutic agents. Ongoing research continues to uncover new applications for this compound, particularly in anti-inflammatory and anticancer therapies. As our understanding of its pharmacological properties expands, so too does its promise as a valuable tool in the development of next-generation pharmaceuticals.